Cas no 2248184-70-3 ((2R)-2,5,5-Trimethylheptanoic acid)

• Product Name: (2R)-2,5,5-Trimethylheptanoic acid
• CAS No: 2248184-70-3
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 6070156
• PubChem ID: 137939718
• Update Time: 2025-06-12

(2R)-2,5,5-Trimethylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505461
• (2R)-2,5,5-Trimethylheptanoic acid
• 2248184-70-3

• Inchi： 1S/C10H20O2/c1-5-10(3,4)7-6-8(2)9(11)12/h8H,5-7H2,1-4H3,(H,11,12)/t8-/m1/s1
• InChI Key： SVXDZCSVQTYBNN-MRVPVSSYSA-N
• SMILES： OC([C@H](C)CCC(C)(C)CC)=O

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on (2R)-2,5,5-Trimethylheptanoic acid

Introduction to (2R)-2,5,5-Trimethylheptanoic Acid (CAS No. 2248184-70-3)

(2R)-2,5,5-Trimethylheptanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2248184-70-3, is a chiral branched-chain carboxylic acid that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, with its specific stereochemical configuration, plays a crucial role in the synthesis of various pharmacologically active molecules and has been explored in multiple research avenues due to its unique structural properties.

The molecular structure of (2R)-2,5,5-Trimethylheptanoic acid consists of a seven-carbon backbone with three methyl groups attached at the 2nd, 5th, and 5th positions, respectively. The (R) configuration at the second carbon atom introduces a specific spatial arrangement that is critical for its biological activity. This stereochemistry makes it a valuable intermediate in the synthesis of enantiomerically pure compounds, which are often required for drug development to ensure optimal efficacy and minimal side effects.

In recent years, the interest in chiral building blocks like (2R)-2,5,5-Trimethylheptanoic acid has surged due to advancements in asymmetric synthesis techniques. These techniques allow for the efficient production of enantiomerically enriched compounds, which are essential for developing novel therapeutic agents. The compound's versatility as a synthetic precursor has been leveraged in the creation of complex molecules with potential applications in treating various diseases.

One of the most compelling aspects of (2R)-2,5,5-Trimethylheptanoic acid is its utility in the synthesis of bioactive peptides and proteins. Chiral carboxylic acids serve as key components in constructing peptide mimetics and protease inhibitors. For instance, researchers have utilized derivatives of this compound to develop inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical studies for their ability to modulate immune responses without significant toxicity.

The pharmacological relevance of (2R)-2,5,5-Trimethylheptanoic acid extends to its role as a precursor in the synthesis of non-peptide drugs. Non-peptide analogs often exhibit improved pharmacokinetic properties compared to their peptide counterparts, making them more suitable for clinical use. Studies have demonstrated that compounds derived from this molecule can interact with biological targets such as G protein-coupled receptors (GPCRs) and ion channels. Such interactions are pivotal in developing treatments for conditions like hypertension and neurological disorders.

Recent research has also explored the potential of (2R)-2,5,5-Trimethylheptanoic acid in materials science and nanotechnology. Its unique chemical properties make it an attractive candidate for designing functional materials with specific molecular recognition capabilities. For example, researchers have incorporated this compound into polymer matrices to create sensors that can detect small molecules with high sensitivity. These sensors have applications in environmental monitoring and medical diagnostics.

The synthesis of (2R)-2,5,5-Trimethylheptanoic acid itself is an area of active investigation. Chemists have developed various synthetic routes to produce this compound with high enantiomeric purity. One notable approach involves biocatalytic methods using engineered enzymes that can selectively introduce the (R) configuration at the stereogenic center. Such biocatalytic processes are environmentally friendly and offer a sustainable alternative to traditional chemical synthesis.

The biological activity of derivatives of (2R)-2,5,5-Trimethylheptanoic acid has been extensively studied. Researchers have found that certain modifications to its structure can enhance its potency or selectivity for specific biological targets. For example, incorporating fluorine atoms into the molecule can improve its metabolic stability while maintaining its pharmacological activity. These structural modifications are critical for optimizing drug candidates during the development process.

In conclusion, (2R)-2,5,5-Trimethylheptanoic acid (CAS No. 2248184-70-3) is a multifaceted compound with significant potential in pharmaceutical and biochemical applications. Its unique stereochemistry and structural features make it a valuable building block for synthesizing enantiomerically pure drugs and bioactive molecules. As research continues to uncover new synthetic methods and pharmacological applications, this compound is poised to play an even greater role in advancing therapeutic strategies across various medical fields.